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Compound of Interest

Compound Name: BRITE-338733

Cat. No.: B2660364 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the effective use of BRITE-338733, a potent

inhibitor of bacterial RecA ATPase.

Introduction
BRITE-338733 is a small molecule inhibitor targeting the RecA protein in bacteria, a key

component of the DNA damage repair and genetic recombination machinery.[1] By inhibiting

the ATPase activity of RecA, BRITE-338733 disrupts the formation of nucleoprotein filaments,

which are crucial for these repair processes.[1] This mechanism of action makes it a promising

candidate for research into overcoming antibiotic resistance, as it has been shown to mitigate

the development of resistance to antibiotics like ciprofloxacin in Escherichia coli.[2][3][4]
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Property Value Reference

Molecular Formula C27H35N3O2

Molecular Weight 433.59 g/mol

CAS Number 503105-88-2

Appearance Solid, Off-white to light yellow

Purity ≥98%

IC50 (RecA ATPase) 4.7 µM

Solubility Data
BRITE-338733 exhibits solubility in various solvents, with Dimethyl Sulfoxide (DMSO) being a

common choice for creating stock solutions. It is important to note that the hygroscopic nature

of DMSO can impact the solubility of the compound; therefore, the use of fresh, newly opened

DMSO is highly recommended.

Solvent Concentration Comments

DMSO 87 mg/mL (200.65 mM)
Use of fresh DMSO is

recommended.

DMSO 10 mg/mL (23.06 mM)
Ultrasonic and pH adjustment

to 4 with HCl may be required.

Ethanol 10 mg/mL

Water Insoluble

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of BRITE-338733 in DMSO for subsequent

dilution into working solutions.

Materials:
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BRITE-338733 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the BRITE-338733 powder to room temperature before opening the vial.

Weigh the desired amount of BRITE-338733 powder.

Add the appropriate volume of fresh DMSO to achieve the desired concentration (e.g., for a

10 mg/mL stock solution, add 1 mL of DMSO to 10 mg of BRITE-338733).

Vortex the solution thoroughly to dissolve the compound.

If necessary, use an ultrasonic bath to aid dissolution. For the 10 mg/mL concentration,

adjusting the pH to 4 with HCl may also be necessary to achieve a clear solution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions:

Store at -20°C for up to 1 month.

For longer-term storage, store at -80°C for up to 6 months.

Preparation of In Vitro Working Solutions
Objective: To prepare a working solution of BRITE-338733 for use in in vitro assays.

Materials:

BRITE-338733 DMSO stock solution
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Appropriate cell culture medium or assay buffer

Protocol:

Thaw the BRITE-338733 DMSO stock solution at room temperature.

Dilute the stock solution to the final desired concentration using the appropriate aqueous

buffer or medium.

Ensure the final concentration of DMSO in the assay is kept low (typically <0.5%) to avoid

solvent-induced artifacts.

Preparation of In Vivo Formulations
Objective: To prepare a formulation of BRITE-338733 suitable for in vivo administration. Two

example protocols are provided below.

Protocol 1: PEG300/Tween-80/Saline Formulation

Materials:

BRITE-338733 DMSO stock solution (e.g., 10 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure (for a 1 mg/mL final concentration):

Take 100 µL of a 10 mg/mL BRITE-338733 DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of Saline to bring the total volume to 1 mL.
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The final solvent composition is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: SBE-β-CD/Saline Formulation

Materials:

BRITE-338733 DMSO stock solution (e.g., 10 mg/mL)

20% SBE-β-CD in Saline

Procedure (for a 1 mg/mL final concentration):

Take 100 µL of a 10 mg/mL BRITE-338733 DMSO stock solution.

Add 900 µL of 20% SBE-β-CD in Saline.

Mix thoroughly until the solution is clear.

The final solvent composition is 10% DMSO and 90% (20% SBE-β-CD in Saline).

Note: For in vivo experiments, it is recommended to prepare these formulations fresh on the

day of use.

Mechanism of Action and Signaling Pathway
BRITE-338733 functions by inhibiting the ATPase activity of the bacterial RecA protein. RecA is

a central protein in the bacterial SOS response, which is activated in response to DNA

damage. The inhibition of RecA prevents the proper function of this DNA repair pathway,

thereby sensitizing bacteria to DNA damaging agents like certain antibiotics.
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Caption: Mechanism of action of BRITE-338733 in the bacterial SOS response pathway.
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Experimental Workflow
The following diagram outlines a general workflow for screening and evaluating the efficacy of

BRITE-338733 in combination with an antibiotic.
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Caption: General experimental workflow for evaluating BRITE-338733.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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